Cas no 2228653-82-3 (5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one
• CAS No: 2228653-82-3
• MF: C₇H₉F₂NO₂
• MW: 177.14866900444
• CID: 6369331
• PubChem ID: 165721454
• Update Time: 2025-07-18

5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one
• EN300-1948697
• 2228653-82-3

• Inchi： 1S/C7H9F2NO2/c8-7(9)1-4(2-7)5-3-10-6(11)12-5/h4-5H,1-3H2,(H,10,11)
• InChI Key： RGBXRWVDPDUURQ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2CNC(=O)O2)C1)F

Computed Properties

• Exact Mass: 177.06013485g/mol
• Monoisotopic Mass: 177.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one

Introduction to 5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one (CAS No. 2228653-82-3)

5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential applications in drug development. The molecular structure incorporates a difluorocyclobutyl moiety, which introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemists. This compound, identified by the CAS number 2228653-82-3, has garnered attention due to its potential role in the synthesis of bioactive molecules. The presence of an oxazolidinone ring further enhances its utility, as this heterocyclic system is well-known for its stability and ability to participate in various chemical transformations.

The difluorocyclobutyl substituent is particularly noteworthy, as fluorine atoms are frequently employed in pharmaceuticals to modulate metabolic stability, binding affinity, and lipophilicity. In the context of 5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one, the electron-withdrawing nature of the fluorine atoms can influence the electronic distribution within the molecule, potentially affecting its interactions with biological targets. Recent studies have highlighted the importance of fluorinated cycloalkanes in designing novel therapeutic agents, particularly in the treatment of infectious diseases and cancer. The structural rigidity provided by the cyclobutyl ring can also contribute to improved pharmacokinetic properties, such as enhanced binding to proteins and reduced susceptibility to enzymatic degradation.

Research into 5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one has been driven by its potential as a building block for more complex pharmacophores. The oxazolidinone core is a well-established motif in drug discovery, known for its ability to form stable hydrogen bonds and exhibit favorable pharmacokinetic profiles. This combination of features makes it an attractive candidate for further exploration in medicinal chemistry. For instance, derivatives of this compound have been investigated for their antimicrobial properties, leveraging the structural constraints provided by the cyclobutyl group and the electron-deficient nature introduced by fluorine substitution.

Advances in computational chemistry have enabled more efficient screening of compounds like 5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one, allowing researchers to predict its interactions with biological targets with greater accuracy. Molecular docking studies have suggested that this molecule may interact with enzymes and receptors involved in pathogenic processes. The difluorocyclobutyl group can serve as a key recognition element, while the oxazolidinone ring provides additional binding sites. Such insights are crucial for designing next-generation therapeutics that are both potent and selective.

The synthesis of 5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one presents unique challenges due to the presence of fluorinated moieties. However, recent methodologies have improved the efficiency and scalability of its preparation. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex cyclic structures under mild conditions. These approaches not only enhance yield but also minimize unwanted side products, making them ideal for industrial applications. Furthermore, green chemistry principles have been integrated into synthetic routes for this compound, emphasizing sustainability and reducing environmental impact.

In conclusion,5-(3,3-difluorocyclobutyl)-1,3-oxazolidin-2-one (CAS No. 2228653-82-3) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for drug discovery programs. As research continues to uncover new applications for this molecule,difluorocyclobutyl derivatives will likely play an increasingly important role in developing innovative therapies. The integration of computational methods and sustainable synthetic strategies further underscores its significance in modern medicinal chemistry.